Cas no 5918-93-4 (1,3-Dihydroimidazol-2-one)

1,3-Dihydroimidazol-2-one is a heterocyclic organic compound featuring a five-membered ring structure with nitrogen and oxygen atoms. This versatile intermediate is widely utilized in pharmaceutical synthesis, agrochemical production, and materials science due to its reactive imidazolone core. Its key advantages include high stability, compatibility with diverse reaction conditions, and the ability to serve as a precursor for biologically active molecules. The compound’s rigid framework facilitates the development of compounds with enhanced selectivity and potency. Additionally, its synthetic flexibility allows for modifications at multiple positions, making it valuable for designing novel derivatives in medicinal and industrial chemistry applications.

1,3-Dihydroimidazol-2-one structure

Product Name:1,3-Dihydroimidazol-2-one

CAS No:5918-93-4

MF:C₃H₄N₂O

MW:84.07666015625

MDL:MFCD00040252

CID:46258

PubChem ID:22208

Update Time:2025-10-19

1,3-Dihydroimidazol-2-one Chemical and Physical Properties

Names and Identifiers

- 1,3-Dihydroimidazol-2-one
- 2,3-Dihydroimidazol-2-one
- 1H-Imidazol-2(3H)-one
- 1,3-Dihydro-2H-imidazol-2-one
- 2,3-Dihydro-imidazol-2-one
- 1,3-dihydro-2h-imidazol-2-on
- 1,3-dihydro-2H-imidazol-2-one(SALTDATA: FREE)
- 1,3-DIHYDRO-IMIDAZOL-2-ONE
- 1,3-dihydroimidazolone
- 2(3H)-Oxo-1H-imidazole
- 2,3-dihydro-1H-imidazol-2-one
- 2,3-Dihydroimidazole-2-one
- 2-hydroxyimidazole
- 4-imidazolin-2-one
- shellsd-8591
- 4-Imidazolin-2-one(6CI,7CI,8CI)
- ENT 27439
- Imidazol-2-ol
- NSC 111046
- SD 8591
- Shell SD8591
- 1H-IMIDAZOL-2-OL
- 2H-imidazol-2-one, 1,3-dihydro-
- C658O375NL
- hydroxyimidazole
- dihydroimidazolone
- PubChem18114
- WLN: T5MVMJ
- 2(1H,3H)-imidazolone
- 2H-Imidazol-2-o
- 82358-14-3
- NSC-111046
- BRN 0105774
- NSC111046
- MFCD00040252
- 1,3-dihydro-2H-imidazol-2one
- ENT-27439
- AKOS006272902
- A16081
- AK-564/25068002
- hydroxy imidazole
- XJV
- AICIYIDUYNFPRY-UHFFFAOYSA-N
- SC3451
- FT-0694311
- ENT-027439
- BCP13352
- PRETOMANID METABOLITE M50
- AKOS003404969
- C20382
- Shell SD-8591
- 1,3-Dihydro-2H-imidazol-2-one, AldrichCPR
- 2,3-Dihydroimidazol-2-one; 1H-Imidazol-2(3H)-one
- AMY20044
- AC-4326
- AB52896
- CS-W002186
- BP-21434
- SY006094
- AI3-27439
- UNII-C658O375NL
- 5918-93-4
- DIHYDROIMIDAZOL-2-ONE, 1,3-
- EN300-98158
- AB01798
- PS-11984
- Q27122279
- DTXSID40207910
- 2H-Imidazol-2-one,3-dihydro-
- InChI=1/C3H4N2O/c6-3-4-1-2-5-3/h1-2H,(H2,4,5,6
- 5-24-01-00299 (Beilstein Handbook Reference)
- Z1198148260
- CHEBI:51022
- ALBB-023528
- MDL： MFCD00040252
- Inchi： 1S/C3H4N2O/c6-3-4-1-2-5-3/h1-2H,(H2,4,5,6)
- InChI Key： AICIYIDUYNFPRY-UHFFFAOYSA-N
- SMILES： O=C1NC=CN1
- BRN： 0105774

Computed Properties

Exact Mass: 84.03240
Monoisotopic Mass: 84.032363
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 1
Heavy Atom Count: 6
Rotatable Bond Count: 0
Complexity: 87
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Surface Charge: 0
Tautomer Count: 2
XLogP3: -0.9
Topological Polar Surface Area: 41.1

Experimental Properties

Color/Form: White to Yellow Solid
Density: 1.191
Boiling Point: 364.5°C at 760 mmHg
Flash Point: 174.3℃
Refractive Index: 1.486
PSA: 48.65000
LogP: -0.29700

1,3-Dihydroimidazol-2-one Security Information

Signal Word：Warning
Hazard Statement： H302
Warning Statement： P264;P270;P301+P312;P330;P501
Hazard Category Code： 22
Hazardous Material Identification：
Storage Condition：Sealed in dry,Room Temperature

1,3-Dihydroimidazol-2-one Customs Data

HS CODE：2933290090
Customs Data：

China Customs Code:
2933290090

Overview:

2933290090. Other compounds with non fused imidazole ring in structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

Declaration elements:

Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

Summary:

2933290090. other compounds containing an unfused imidazole ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

1,3-Dihydroimidazol-2-one Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
AstaTech	SC3451-1/G	1H-IMIDAZOL-2(3H)-ONE	5918-93-4	95%	1g	$27	2023-09-15
AstaTech	SC3451-5/G	1H-IMIDAZOL-2(3H)-ONE	5918-93-4	95%	5g	$129	2023-09-15
AstaTech	SC3451-10/G	1H-IMIDAZOL-2(3H)-ONE	5918-93-4	95%	10g	$257	2023-09-15
Ambeed	A110030-250mg	1,3-Dihydroimidazol-2-one	5918-93-4	95%	250mg	$9.0	2024-07-18
Ambeed	A110030-1g	1,3-Dihydroimidazol-2-one	5918-93-4	95%	1g	$26.0	2024-07-18
Ambeed	A110030-5g	1,3-Dihydroimidazol-2-one	5918-93-4	95%	5g	$127.0	2024-07-18
Ambeed	A110030-100mg	1,3-Dihydroimidazol-2-one	5918-93-4	95%	100mg	$7.0	2024-07-18
Ambeed	A110030-10g	1,3-Dihydroimidazol-2-one	5918-93-4	95%	10g	$250.0	2024-07-18
Ambeed	A110030-25g	1,3-Dihydroimidazol-2-one	5918-93-4	95%	25g	$621.0	2024-07-18
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-BE306-200mg	1,3-Dihydroimidazol-2-one	5918-93-4	95%	200mg	137.0CNY	2021-07-12

1,3-Dihydroimidazol-2-one Production Method

1,3-Dihydroimidazol-2-one Suppliers

Amadis Chemical Company Limited

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(CAS:5918-93-4)1,3-Dihydroimidazol-2-one

Order Number:A16081

Stock Status:in Stock

Quantity:5.0g

Purity:99%

Pricing Information Last Updated:Friday, 30 August 2024 04:04

Price ($):289.0

Email:sales@amadischem.com

Product Official Link

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Related Categories

Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Imidazoles

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